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Compound of Interest

Compound Name: Methylsuccinic anhydride

Cat. No.: B147222

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental setup for the catalytic carbonylation of (3-
lactones to produce methylsuccinic anhydride. The protocols are based on established
methods utilizing a bimetallic catalyst system, offering a robust and stereospecific route to this
valuable chemical intermediate.

Introduction

The conversion of -lactones to succinic anhydrides via catalytic carbonylation is a powerful
transformation in organic synthesis. This reaction allows for the efficient incorporation of a
carbonyl group, expanding the four-membered lactone ring to a five-membered anhydride ring.
Methylsuccinic anhydride, in particular, is a significant building block for various applications,
including the synthesis of pharmaceuticals and polymers. This application note details the use
of a well-defined Lewis acid/cobalt carbonyl catalyst for this transformation. The reaction
proceeds with high yield and, notably, with clean inversion of stereochemistry at the (3-carbon
of the lactone. For example, the carbonylation of (R)-B-butyrolactone yields (S)-
methylsuccinic anhydride.[1]

Reaction Principle and Catalyst
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The carbonylation of 3-lactones is effectively catalyzed by a bimetallic system composed of a
Lewis acidic component and a nucleophilic cobalt carbonyl anion. A highly successful catalyst
for this reaction is [(N,N'-bis(3,5-di-tert-butylsalicylidene)phenylenediamino)Al(THF)2][Co(CO)a4],
often abbreviated as [(salph)Al(THF)2][Co(CO)4].[1][2]

The proposed mechanism involves the coordination of the (3-lactone to the Lewis acidic
aluminum center, which activates the lactone for nucleophilic attack. The tetracarbonylcobaltate
anion, [Co(CO)4]~, then attacks the (3-carbon of the lactone, leading to ring-opening.
Subsequent migratory insertion of carbon monoxide into the resulting cobalt-alkyl bond,
followed by ring-closing, affords the succinic anhydride and regenerates the catalyst.[1]

Data Presentation

The following table summarizes the results for the catalytic carbonylation of various [3-lactones
to their corresponding succinic anhydrides using the [(salph)AlI(THF)z][Co(CO)4] catalyst.

B-Lactone . .
Entry Product Time (h) Yield (%)
Substrate
) Succinic
1 [3-Propiolactone ] 1 >95
anhydride
(S)-
(R)-B- .
2 Methylsuccinic 12 94
Butyrolactone )
anhydride
Ethylsuccinic
3 [B-Valerolactone ] 24 93
anhydride
trans-2,3-

cis-2,3-Dimethyl- ) o
4 ) Dimethylsuccinic 24 92
[B-propiolactone )
anhydride

Reaction Conditions: 0.5 mol % catalyst, 200 psi CO, 25 °C, neat.

Experimental Protocols
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Safety Precautions:This procedure involves the use of carbon monoxide, a toxic gas, and
pyrophoric reagents. All manipulations should be performed in a well-ventilated fume hood, and
appropriate personal protective equipment (PPE), including safety glasses, lab coat, and
gloves, should be worn at all times. High-pressure reactions should only be conducted in
certified and properly maintained equipment.

Synthesis of the Catalyst: [(salph)Al(THF)2][Co(CO)a4]

The catalyst is prepared from the corresponding (salph)AICI precursor and a cobalt carbonyl
salt.

Materials:

(salph)AICI (salph = N,N'-bis(3,5-di-tert-butylsalicylidene)phenylenediamino)

Sodium tetracarbonylcobaltate(l) (NaCo(CO)a)

Tetrahydrofuran (THF), anhydrous

Pentane, anhydrous

Protocol:

In a nitrogen-filled glovebox, dissolve (salph)AICI in anhydrous THF.
 In a separate vial, dissolve NaCo(CO)a4 in anhydrous THF.
» Slowly add the NaCo(CO)a solution to the (salph)AICI solution with stirring.

o A precipitate of NaCl will form immediately. Stir the reaction mixture at room temperature for
1 hour.

« Filter the mixture through a Celite plug to remove the NaCl precipitate.
e Remove the THF from the filtrate under reduced pressure to yield a solid.

e Wash the solid with anhydrous pentane to remove any unreacted starting materials.
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 Dry the resulting solid under vacuum to afford the catalyst, [(salph)Al(THF)2][Co(CO)4], as a
crystalline solid.

General Procedure for the Catalytic Carbonylation of 3-
Butyrolactone to Methylsuccinic Anhydride

Materials:

e [(salph)AI(THF)2][Co(CO)4] catalyst

» (R)-B-Butyrolactone

e Carbon monoxide (high purity)

¢ High-pressure stainless-steel reactor equipped with a magnetic stir bar and pressure gauge

Protocol:

In a nitrogen-filled glovebox, charge a glass liner for the high-pressure reactor with the
[(salph)AI(THF)2][Co(CO)4] catalyst (0.5 mol %).

e Add (R)-B-butyrolactone to the liner.
» Seal the glass liner and transfer it into the high-pressure reactor.
¢ Seal the reactor and remove it from the glovebox.

o Connect the reactor to a high-pressure manifold. Purge the reactor three times with carbon
monoxide by pressurizing to ~100 psi and then venting.

o Pressurize the reactor to 200 psi with carbon monoxide.
« Stir the reaction mixture at room temperature (25 °C) for 12 hours.

 After the reaction is complete, carefully vent the excess carbon monoxide in a well-ventilated
fume hood.
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e Open the reactor and remove the glass liner. The crude product, (S)-methylsuccinic
anhydride, is typically of high purity.

« If necessary, the product can be further purified by vacuum distillation or recrystallization.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the catalytic carbonylation of 3-
butyrolactone.
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Caption: Workflow for the synthesis of methylsuccinic anhydride.

Catalytic Cycle

The proposed catalytic cycle for the carbonylation of a 3-lactone is depicted below.
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Caption: Proposed catalytic cycle for B-lactone carbonylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Catalytic Carbonylation of B-Lactones to Methylsuccinic
Anhydride: An Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b147222#experimental-setup-for-the-catalytic-
carbonylation-of-lactones-to-methylsuccinic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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